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Compound of Interest

Compound Name: T140 peptide

Cat. No.: B1602424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
The T140 peptide is a potent and specific antagonist of the C-X-C chemokine receptor type 4

(CXCR4)[1]. Derived from polyphemusin II, a peptide found in the American horseshoe crab,

T140 is a 14-amino acid peptide that plays a critical role in various research and therapeutic

contexts[1]. Its primary mechanism of action involves blocking the binding of the natural ligand,

stromal cell-derived factor-1 (SDF-1α), to CXCR4. This inhibition disrupts downstream signaling

pathways crucial for cell migration, proliferation, and survival[1].

Due to its targeted antagonism of the CXCR4 receptor, T140 has significant applications in

several key areas of research:

Anti-HIV Research: CXCR4 is a major co-receptor for T-tropic (X4) strains of HIV-1 to enter

host cells. By blocking this receptor, T140 effectively inhibits the entry of these viral strains,

making it a valuable tool in the study of HIV/AIDS and the development of novel antiviral

therapies[1].

Cancer Research: The CXCR4/SDF-1α axis is implicated in the metastasis of various

cancers. By disrupting this pathway, T140 can inhibit the migration and invasion of cancer

cells, offering a promising avenue for research into targeted cancer therapies[1].
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Imaging Studies: Labeled with radioisotopes, T140 can be used as a probe for the non-

invasive imaging of CXCR4 expression in tumors, aiding in cancer diagnosis and

monitoring[1].

The preparation of a stable and accurately concentrated T140 stock solution is a critical first

step for ensuring the reliability and reproducibility of experimental results. This document

provides a detailed protocol for the proper handling, reconstitution, and storage of lyophilized

T140 peptide.

Physicochemical Properties and Storage
Recommendations
A summary of the key properties of the T140 peptide and recommended storage conditions

are provided in the table below. Adherence to these guidelines is crucial for maintaining the

integrity and activity of the peptide.

Property Value

Molecular Formula C₉₀H₁₄₁N₃₃O₁₈S₂

Molecular Weight 2037.4 g/mol [1][2]

Amino Acid Sequence
H-Arg-Arg-2Nal-Cys(1)-Tyr-Arg-Lys-D-Lys-Pro-

Tyr-Arg-Cit-Cys(1)-Arg-OH[2]

Appearance Lyophilized white powder

Storage (Lyophilized)

Store at -20°C to -80°C in a dry, dark

environment.[3] Under these conditions, the

lyophilized peptide can be stable for several

years.

Storage (In Solution)

Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.[3] Solutions are

generally stable for weeks to months at -20°C.
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The following diagram illustrates the mechanism of T140 in blocking the CXCR4 signaling

pathway.
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Caption: T140 competitively inhibits SDF-1α binding to CXCR4, blocking downstream

signaling.

Experimental Protocol: T140 Peptide Stock Solution
Preparation
This protocol details the steps for reconstituting lyophilized T140 peptide to create a stock

solution. The amino acid sequence of T140 is rich in basic residues (Arginine and Lysine),

indicating that it is a basic peptide. Basic peptides are generally soluble in acidic solutions.

Therefore, an acidic solvent is recommended for reconstitution.

Materials:

Lyophilized T140 peptide

Sterile, nuclease-free water
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Glacial acetic acid

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation and Acclimation:

Before opening, allow the vial of lyophilized T140 peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation of atmospheric

moisture, which can affect the stability of the peptide.

Briefly centrifuge the vial to ensure that all the lyophilized powder is at the bottom.

Solvent Preparation:

Prepare a 10% acetic acid solution by adding 1 part glacial acetic acid to 9 parts sterile,

nuclease-free water.

For a less acidic option, a 0.1% acetic acid solution can be prepared by diluting the 10%

solution 1:100 with sterile, nuclease-free water.

Reconstitution:

Carefully open the vial and add the desired volume of the prepared acidic solvent to

achieve the target stock concentration (e.g., 1 mg/mL). It is advisable to start with a small

amount of solvent and add more if needed.

Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking, as this can

cause aggregation.
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If the peptide does not dissolve completely, sonication for a few minutes may aid in

dissolution.

Verification and Aliquoting:

Visually inspect the solution to ensure it is clear and free of particulates. A clear solution

indicates complete reconstitution.

Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes in sterile, low-protein binding microcentrifuge tubes. This minimizes

the number of freeze-thaw cycles the main stock undergoes.

Storage:

Store the aliquots at -20°C or -80°C for long-term storage.

Experimental Workflow for T140 Stock Solution
Preparation
The following diagram outlines the workflow for the preparation of the T140 peptide stock

solution.
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Caption: Workflow for the reconstitution and storage of T140 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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